Dehydro Felodipine
Dehydro Felodipine
Dehydrofelodipine belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. Dehydrofelodipine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dehydrofelodipine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dehydrofelodipine is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
96382-71-7
VCID:
VC0193096
InChI:
InChI=1S/C18H17Cl2NO4/c1-5-25-18(23)14-10(3)21-9(2)13(17(22)24-4)15(14)11-7-6-8-12(19)16(11)20/h6-8H,5H2,1-4H3
SMILES:
CCOC(=O)C1=C(C(=C(N=C1C)C)C(=O)OC)C2=C(C(=CC=C2)Cl)Cl
Molecular Formula:
C18H17Cl2NO4
Molecular Weight:
382.2 g/mol
Dehydro Felodipine
CAS No.: 96382-71-7
Impurities
VCID: VC0193096
Molecular Formula: C18H17Cl2NO4
Molecular Weight: 382.2 g/mol
Purity: > 95%
| CAS No. | 96382-71-7 |
|---|---|
| Product Name | Dehydro Felodipine |
| Molecular Formula | C18H17Cl2NO4 |
| Molecular Weight | 382.2 g/mol |
| IUPAC Name | 3-O-ethyl 5-O-methyl 4-(2,3-dichlorophenyl)-2,6-dimethylpyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C18H17Cl2NO4/c1-5-25-18(23)14-10(3)21-9(2)13(17(22)24-4)15(14)11-7-6-8-12(19)16(11)20/h6-8H,5H2,1-4H3 |
| Standard InChIKey | REQRUBNOOIAHMG-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C(=C(N=C1C)C)C(=O)OC)C2=C(C(=CC=C2)Cl)Cl |
| Canonical SMILES | CCOC(=O)C1=C(C(=C(N=C1C)C)C(=O)OC)C2=C(C(=CC=C2)Cl)Cl |
| Appearance | White to Off-White Solid |
| Melting Point | 76-80 °C |
| Description | Dehydrofelodipine belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. Dehydrofelodipine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dehydrofelodipine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dehydrofelodipine is primarily located in the cytoplasm and membrane (predicted from logP). |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | dehydrofelodipine ethyl methyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylate |
| PubChem Compound | 62970 |
| Last Modified | Nov 12 2021 |
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